Cas no 1193-30-2 (6-Azaspiro[3.4]octan-5-one)

• Product Name: 6-Azaspiro[3.4]octan-5-one
• CAS No: 1193-30-2
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD19219361
• CID: 1101277
• PubChem ID: 12682984
• Update Time: 2025-10-21

6-Azaspiro[3.4]octan-5-one Chemical and Physical Properties

Names and Identifiers

• 6-Azaspiro[3.4]octan-5-one
• AK203987
• Z2755724157
• AKOS006355157
• DB-156006
• 1193-30-2
• SCHEMBL21584978
• A902483
• EN300-262493
• BAA19330
• Z1203745859
• MFCD19219361
• DS-10339

• MDL： MFCD19219361
• Inchi： 1S/C7H11NO/c9-6-7(2-1-3-7)4-5-8-6/h1-5H2,(H,8,9)
• InChI Key： NOJVDKBJPQMKBH-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN1)CCC2

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 0.5

Experimental Properties

• Boiling Point: 308.4°C at 760 mmHg

6-Azaspiro[3.4]octan-5-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 6-Azaspiro[3.4]octan-5-one

6-Azaspiro[3.4]octan-5-one: A Comprehensive Overview

6-Azaspiro[3.4]octan-5-one (CAS No. 1193-30-2) is a unique organic compound with a spirocyclic structure, characterized by a nitrogen atom at the 6-position of the spiro ring system. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and development.

The molecular structure of 6-Azaspiro[3.4]octan-5-one consists of a spiro ring system, where two rings (a three-membered and a four-membered ring) are connected through a single atom, creating a unique spatial arrangement. The presence of the nitrogen atom at the 6-position introduces additional electronic and steric effects, which can influence the compound's reactivity and bioavailability.

Recent studies have highlighted the importance of spirocyclic compounds like 6-Azaspiro[3.4]octan-5-one in medicinal chemistry. These compounds are known for their ability to modulate protein-protein interactions, making them promising candidates for therapeutic interventions in various diseases, including cancer and neurodegenerative disorders.

One of the most notable advancements in the research of 6-Azaspiro[3.4]octan-5-one involves its application as a scaffold for drug design. Scientists have explored its potential as a template for creating bioactive molecules with enhanced pharmacokinetic properties. For instance, researchers have successfully synthesized derivatives of this compound that exhibit potent inhibitory activity against specific enzymes associated with disease progression.

The synthesis of 6-Azaspiro[3.4]octan-5-one involves a multi-step process that typically includes cyclization reactions and functional group transformations. Recent breakthroughs in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability.

In terms of biological activity, 6-Azaspiro[3.4]octan-5-one has shown promise in preclinical studies as an inhibitor of certain kinases involved in cell signaling pathways. This makes it a valuable tool for studying cellular mechanisms and developing novel therapeutic strategies.

Moreover, the structural versatility of 6-Azaspiro[3.4]octan-5-one allows for extensive chemical modifications, enabling researchers to tailor its properties for specific applications. For example, substituents can be introduced at various positions on the spiro ring to enhance solubility, stability, or binding affinity to target proteins.

Recent computational studies have provided deeper insights into the molecular interactions of 6-Azaspiro[3.4]octan-5-one with biological targets. These studies utilize advanced modeling techniques to predict binding modes and optimize molecular designs, further accelerating drug discovery efforts.

In conclusion, 6-Azaspiro[3.4]octan-5-one (CAS No. 1193-30-2) stands out as a versatile and intriguing compound with significant potential in medicinal chemistry and drug development. Its unique structure, combined with recent advancements in synthesis and biological applications, positions it as a key player in future research endeavors.